Cas no 1804191-81-8 (1-Bromo-1-(2-fluoro-4-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-fluoro-4-nitrophenyl)propan-2-one
• CAS No: 1804191-81-8
• MF: C₉H₇BrFNO₃
• MW: 276.059185266495
• CID: 4976342
• Update Time: 2025-10-30

1-Bromo-1-(2-fluoro-4-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-fluoro-4-nitrophenyl)propan-2-one

• Inchi： 1S/C9H7BrFNO3/c1-5(13)9(10)7-3-2-6(12(14)15)4-8(7)11/h2-4,9H,1H3
• InChI Key： WUSUOFXGXXDCKW-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9

Additional information on 1-Bromo-1-(2-fluoro-4-nitrophenyl)propan-2-one

Introduction to 1-Bromo-1-(2-fluoro-4-nitrophenyl)propan-2-one (CAS No. 1804191-81-8)

1-Bromo-1-(2-fluoro-4-nitrophenyl)propan-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1804191-81-8, represents a fascinating example of how structural modifications can influence the pharmacological profile of molecules. The presence of both bromine and fluorine substituents, along with a nitro group on the aromatic ring, makes this molecule a versatile scaffold for further derivatization and exploration.

The chemical structure of 1-Bromo-1-(2-fluoro-4-nitrophenyl)propan-2-one consists of a propanone backbone substituted with a bromo group at the first carbon and an aromatic ring at the second carbon. The aromatic ring is further functionalized with a fluorine atom at the 2-position and a nitro group at the 4-position. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, which are critical in determining its interactions with biological targets.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The bromo and fluoro substituents are particularly noteworthy in this context, as they are known to enhance metabolic stability and binding affinity in drug candidates. Additionally, the nitrophenyl moiety is often employed in medicinal chemistry due to its ability to influence both lipophilicity and electronic distribution across the molecule.

Recent studies have highlighted the potential of 1-Bromo-1-(2-fluoro-4-nitrophenyl)propan-2-one as a lead compound for further development. Research has demonstrated that structural analogs of this compound exhibit inhibitory activity against various enzymes and receptors implicated in disease processes. For instance, preliminary computational modeling suggests that derivatives of this scaffold may interact with enzymes involved in metabolic regulation, offering a potential therapeutic strategy for metabolic disorders.

Moreover, the fluoro substituent in particular has been extensively studied for its role in enhancing drug bioavailability and reducing metabolic degradation. In pharmaceutical development, fluorine atoms are often incorporated into drug molecules to improve their pharmacokinetic properties. The nitro group, while traditionally associated with reactive intermediates, can also serve as a handle for further chemical modifications, allowing for the synthesis of more complex derivatives.

The synthesis of 1-Bromo-1-(2-fluoro-4-nitrophenyl)propan-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include bromination of an appropriate precursor followed by nitration and fluorination of the aromatic ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups or modify existing ones.

In terms of biological evaluation, 1-Bromo-1-(2-fluoro-4-nitrophenyl)propan-2-one has been tested in various in vitro assays to assess its potential therapeutic effects. Early findings indicate that this compound exhibits moderate activity against certain enzymatic targets, suggesting its utility as a starting point for structure-based drug design. Further investigation is warranted to explore its full pharmacological profile and to identify potential applications in human health.

The integration of computational chemistry into drug discovery has accelerated the process of identifying promising candidates like 1-Bromo-1-(2-fluoro-4-nitrophenyl)propan-2-one. High-throughput virtual screening (HTVS) combined with molecular docking simulations allows researchers to rapidly evaluate large libraries of compounds for their binding affinity to specific biological targets. This approach has proven particularly effective in identifying molecules with novel mechanisms of action.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. Compounds like 1-Bromo-1-(2-fluoro-4-nitrophenyl)propan-2-one represent an important step forward in harnessing structural diversity for therapeutic innovation. By leveraging cutting-edge synthetic methods and computational tools, researchers can rapidly explore new chemical spaces and uncover next-generation drugs that address unmet medical needs.

The future development of 1-Bromo-1-(2-fluoro-4-nitrophenyl)propan-2-one will likely involve collaboration between academic institutions and pharmaceutical companies. Such partnerships can facilitate rapid translation from laboratory discovery to clinical application. As more data becomes available on its pharmacological properties, this compound could emerge as a key player in efforts to develop innovative treatments for a range of diseases.